Cas no 35801-73-1 ( )

• Product Name: &nbsp
• CAS No: 35801-73-1
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 920696
• PubChem ID: 3875664
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-3H-1,3-oxazole-2-thione
• 5-(4-methoxyphenyl)-1,3-oxazole-2(3H)-thione
• AC1MY3P2
• NSC522040
• NSC-522040
• DS-008835
• DTXSID80397687
• 35801-73-1
•  

• Inchi： 1S/C10H9NO2S/c1-12-8-4-2-7(3-5-8)9-6-11-10(14)13-9/h2-6H,1H3,(H,11,14)
• InChI Key： ZNTVSEZTALUPOF-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC(=CC=2)OC)O1

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 322.2°C at 760 mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.656
• PSA: 30.49
• LogP: 3.01280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles